Cas no 2171756-13-9 (2-{1-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid
• CAS No: 2171756-13-9
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 5895679
• PubChem ID: 165517443
• Update Time: 2025-10-24

2-{1-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid
• 2171756-13-9
• 2-{1-[6-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]azetidin-3-yl}acetic acid
• EN300-1526733

• Inchi： 1S/C27H29N3O5/c28-13-7-1-2-12-24(26(33)30-15-18(16-30)14-25(31)32)29-27(34)35-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,1-2,7,12,14-17H2,(H,29,34)(H,31,32)
• InChI Key： TZUZOIRLLJBIIX-UHFFFAOYSA-N
• SMILES： O=C(C(CCCCC#N)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 120Ų

Additional information on 2-{1-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid

2-{1-6-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic Acid (CAS No: 2171756-13-9)

The compound 2-{1-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid, with the CAS number 2171756-13-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which incorporates a cyano group, a fluorenylmethoxycarbonyl (Fmoc) amino group, and an azetidine ring. These structural features make it a promising candidate for various applications, particularly in drug discovery and peptide synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests its utility in constructing bioactive peptides with high precision. The azetidine ring, a four-membered cyclic amine, adds rigidity to the molecule, potentially enhancing its pharmacokinetic properties such as bioavailability and stability. Furthermore, the cyano group introduces electron-withdrawing effects, which can modulate the molecule's reactivity and interaction with biological targets.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored its ability to serve as a scaffold for attaching functional groups that can enhance drug specificity and reduce off-target effects. For instance, modifications to the hexanoyl chain have shown promise in improving the molecule's ability to penetrate cellular membranes, making it a valuable tool in developing drugs for treating diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, this compound is typically prepared through a multi-step process that involves peptide coupling reactions and selective protection/deprotection strategies. The use of Fmoc chemistry ensures that the amino group remains inert during intermediate steps, allowing for greater control over the reaction sequence. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects on biological activity.

The structural complexity of this compound also lends itself to applications in materials science. For example, derivatives of this molecule have been investigated as components in self-assembling monolayers and stimuli-responsive materials. Its ability to form stable conjugates with other biomolecules makes it a versatile building block for constructing advanced materials with tailored properties.

In conclusion, the compound 2-{1-6-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylazetidin-3-yl}acetic acid (CAS No: 2171756